Cas no 136612-95-8 (1,1':2',1''-Terphenyl, 2,2''-dimethyl-4'-(2-methylphenyl)- (9CI))

1,1':2',1''-Terphenyl, 2,2''-dimethyl-4'-(2-methylphenyl)- (9CI) structure

136612-95-8 structure

Product Name:1,1':2',1''-Terphenyl, 2,2''-dimethyl-4'-(2-methylphenyl)- (9CI)

CAS No:136612-95-8

MF:C₂₇H₂₄

MW:348.479467391968

CID:6626854

Update Time:2024-01-15

1,1':2',1''-Terphenyl, 2,2''-dimethyl-4'-(2-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

- 1,1':2',1''-Terphenyl, 2,2''-dimethyl-4'-(2-methylphenyl)- (9CI)
- Inchi： 1S/C27H24/c1-19-10-4-7-13-23(19)22-16-17-26(24-14-8-5-11-20(24)2)27(18-22)25-15-9-6-12-21(25)3/h4-18H,1-3H3
- InChI Key： WVEKRMFWDWCZHP-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(C3=CC=CC=C3C)C=C2C2=CC=CC=C2C)=CC=CC=C1C

Experimental Properties

Density: 1.043±0.06 g/cm3(Predicted)
Boiling Point: 452.5±40.0 °C(Predicted)

1,1':2',1''-Terphenyl, 2,2''-dimethyl-4'-(2-methylphenyl)- (9CI) Production Method

Production Method 1

766-47-2

136612-95-8

87226-88-8

Reaction Conditions

1.1 Catalysts: Bis[μ-[1,1,1-trimethyl-N-(trimethylsilyl)silanaminato]]bis[1,1,1-trimethyl-N-(tr… Solvents: Toluene ; 20 °C; 1 h, 20 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 °C

Reference

Iron-Catalyzed Cyclotrimerization of Terminal Alkynes by Dual Catalyst Activation in the Absence of Reductants

Brenna, Davide; et al, Angewandte Chemie, 2017, 56(29), 8451-8454

Production Method 2

766-47-2

136612-95-8

87226-88-8

Reaction Conditions

1.1 Reagents: Silicon tetrachloride Catalysts: Dysprosium iodide (DyI2) Solvents: 1,2-Dimethoxyethane ; 3 d, 70 °C

Reference

DyI2 initiated mild and highly selective silyl radical-catalyzed cyclotrimerization of terminal alkynes and polymerization of MMA

Zhu, Zhenyu; et al, Chemical Communications (Cambridge, 2006, (19), 2066-2068

Production Method 3

766-47-2

136612-95-8

87226-88-8

Reaction Conditions

1.1 Catalysts: Bis(dichloro(η6-p-cymene)ruthenium) Solvents: Toluene ; 8 h, 80 °C

Reference

A practical ruthenium based catalytic system bearing a switchable selectivity between the dimerization and cyclotrimerization reactions of alkynes

Ozturk, Bengi Ozgun; et al, Applied Catalysis, 2012, 433, 433-434

Production Method 4

766-47-2

136612-95-8

131567-50-5

87226-88-8

Reaction Conditions

1.1 Catalysts: stereoisomer of Di-μ-chlorodichlorobis[(1,2,3,4,5,6-η)-1-methyl-4-(1-methylethyl… , 1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene Solvents: Toluene ; 1 h, 1 atm, 80 °C

Reference

A ruthenium-based catalytic system with switchable selectivity between cyclotrimerization and enyne metathesis/Diels-Alder reactions of terminal alkynes

Karabulut, Solmaz; et al, Catalysis Communications, 2013, 41, 12-16

Production Method 5

766-47-2

136612-95-8

381723-17-7

136612-73-2

87226-88-8

Reaction Conditions

1.1 Catalysts: Zinc , 1,4-Bis(diphenylphosphino)butane , Bis(triphenylphosphine)nickel dichloride Solvents: Acetonitrile ; 7 min, 80 °C
1.2 Solvents: Acetonitrile ; 25 °C; 12 h, 25 °C

Reference

Regioselectively switchable alkyne cyclotrimerization catalyzed by a Ni(II)/bidentate P-ligand/Zn system with ZnI2 as an additive

Fan, Jiang-Tao; et al, Organic Chemistry Frontiers, 2022, 9(9), 2357-2367